Cas no 1844182-94-0 ((2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid)
(2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1844182-94-0
- (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid
- EN300-1299260
- (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoicacid
- Cyclobutanepropanoic acid, α-amino-3,3-difluoro-, (αS)-
-
- Inchi: 1S/C7H11F2NO2/c8-7(9)2-4(3-7)1-5(10)6(11)12/h4-5H,1-3,10H2,(H,11,12)/t5-/m0/s1
- InChI Key: CJLBLDSDKVIRFS-YFKPBYRVSA-N
- SMILES: FC1(CC(C[C@@H](C(=O)O)N)C1)F
Computed Properties
- Exact Mass: 179.07578492g/mol
- Monoisotopic Mass: 179.07578492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 277.0±20.0 °C(Predicted)
- pka: 2.31±0.10(Predicted)
(2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299260-1.0g |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1299260-50mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-100mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 100mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-250mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 250mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-500mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 500mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-1000mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 1000mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-2500mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 2500mg |
$2351.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-5000mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 5000mg |
$3479.0 | 2023-09-30 | ||
| Enamine | EN300-1299260-10000mg |
(2S)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid |
1844182-94-0 | 10000mg |
$5159.0 | 2023-09-30 |
(2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid
Recent Advances in the Application of (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS: 1844182-94-0) in Chemical Biology and Drug Discovery
The compound (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS: 1844182-94-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This non-natural amino acid derivative, characterized by its unique cyclobutyl ring with geminal difluorination, has attracted significant attention due to its potential applications in drug design, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have highlighted its utility as a versatile building block for the development of novel therapeutics targeting a range of diseases, including neurological disorders and cancer.
One of the key advantages of (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid lies in its structural rigidity and the electronic effects imparted by the difluorocyclobutyl moiety. These properties enhance its binding affinity and selectivity when incorporated into peptide-based drugs or small molecule inhibitors. Recent synthetic methodologies have focused on optimizing the enantioselective synthesis of this compound, ensuring high purity and yield for pharmaceutical applications. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to streamline its production, addressing previous challenges in scalability.
In the context of drug discovery, (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid has been investigated as a key component in the design of protease inhibitors. Its incorporation into peptide sequences has demonstrated improved metabolic stability and resistance to enzymatic degradation, making it a valuable tool for developing orally bioavailable therapeutics. For instance, recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against serine proteases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases.
Furthermore, the unique physicochemical properties of this amino acid derivative have enabled its use in the development of positron emission tomography (PET) tracers. Researchers have successfully radiolabeled derivatives of (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid with fluorine-18, creating novel imaging agents for studying neurotransmitter systems in the brain. These advancements open new avenues for non-invasive diagnosis and monitoring of neurological disorders such as Parkinson's disease and schizophrenia.
Recent structural biology studies have provided valuable insights into the molecular interactions of (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid with biological targets. X-ray crystallography and NMR spectroscopy have revealed how the difluorocyclobutyl group participates in specific hydrophobic interactions and hydrogen bonding networks within protein binding sites. These findings are informing the rational design of next-generation drugs with improved target engagement and reduced off-target effects.
As research progresses, the potential applications of (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid continue to expand. Current investigations are exploring its use in covalent inhibitor design, where its unique structure may enable the development of targeted therapies with prolonged pharmacological effects. Additionally, its incorporation into macrocyclic peptides is being studied as a strategy to enhance membrane permeability and oral bioavailability of peptide-based drugs. These developments position this compound as a valuable tool in addressing current challenges in drug discovery and development.
In conclusion, (2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid (CAS: 1844182-94-0) represents a significant advancement in medicinal chemistry, offering multiple opportunities for innovation in drug design. Its unique structural features, combined with recent synthetic and analytical advancements, make it a promising candidate for the development of novel therapeutics across various disease areas. Continued research into its applications and mechanisms of action will likely yield important contributions to the field of chemical biology and pharmaceutical sciences in the coming years.
1844182-94-0 ((2S)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)